Cas no 171512-02-0 (ethyl 1-methyl-2-oxocyclobutane-1-carboxylate)

ethyl 1-methyl-2-oxocyclobutane-1-carboxylate structure
171512-02-0 structure
Product Name:ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
CAS No:171512-02-0
MF:C8H12O3
MW:156.179082870483
CID:1354320
PubChem ID:10888142
Update Time:2025-04-20

ethyl 1-methyl-2-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 1-methyl-2-oxo-, ethyl ester (9CI)
    • ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
    • starbld0018423
    • ethyl 1-methyl-2-oxocyclobutanecarboxylate
    • 171512-02-0
    • Inchi: 1S/C8H12O3/c1-3-11-7(10)8(2)5-4-6(8)9/h3-5H2,1-2H3
    • InChI Key: KKHJVVQIAWRCQC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C)C(CC1)=O)=O

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

ethyl 1-methyl-2-oxocyclobutane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-100MG
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
100MG
¥ 2,527.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-250MG
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
250MG
¥ 4,045.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-500MG
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
500MG
¥ 6,745.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-1G
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
1g
¥ 10,111.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-5G
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
5g
¥ 30,333.00 2023-04-14
Ambeed
A282401-1g
Ethyl 1-methyl-2-oxocyclobutanecarboxylate
171512-02-0 98%
1g
$1955.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-100mg
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
100mg
¥2528.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-250mg
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
250mg
¥4046.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-500mg
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
500mg
¥6744.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG100447-1g
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
171512-02-0 95%
1g
¥10110.0 2024-04-23
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